2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol
Overview
Description
2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol is a chemical compound with the molecular formula C11H12N2OS . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol consists of a benzothiazole ring attached to a pyrrolidine ring . The molecular weight of the compound is 220.3 .Physical And Chemical Properties Analysis
2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol is a solid compound .Scientific Research Applications
Medicine
In the medical field, this compound is explored for its potential therapeutic effects. It’s structurally related to pyrrolidine-based compounds which are known for their bioactivity . For instance, derivatives of pyrrolidine have been studied for their efficacy in treating autoimmune diseases by acting as inverse agonists of the retinoic acid-related orphan receptor γ (RORγt) .
Biochemistry
Biochemically, 2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol serves as a building block for more complex biochemical compounds. Its pyrrolidine ring is a common feature in many bioactive compounds, which can influence the stereochemistry and pharmacophore space due to its sp3-hybridization .
Pharmacology
Pharmacologically, the compound’s derivatives are being investigated for their role in neurodegenerative diseases and cancers. Dysregulation of tropomyosin receptor kinases (TrkA/B/C), which can be targeted by these derivatives, is a hallmark of several neurodegenerative diseases and is known to drive tumorigenesis .
Neuroscience
In neuroscience, research focuses on the development of positron emission tomography (PET) radioligands based on this compound. These radioligands could help in exploring the expression and signaling of TrkA/B/C receptors in vivo, providing insights into neurodegenerative diseases and cancers .
Oncology
The compound’s relevance in oncology is linked to its potential use in developing treatments targeting the TrkA/B/C receptors. These receptors are implicated in the progression of various human cancers, and their modulation could lead to new therapeutic strategies .
Molecular Biology
Molecular biologists are interested in the compound for its potential use in the synthesis of new molecules with selective biological activity. The pyrrolidine ring’s non-planarity and stereogenicity can lead to diverse biological profiles, which is significant for drug design .
Chemistry
In chemistry, 2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol is valued for its versatility as a scaffold for synthesizing novel compounds. Its pyrrolidine ring can be functionalized to create a variety of structurally diverse molecules with potential applications in drug discovery .
Safety and Hazards
properties
IUPAC Name |
2-pyrrolidin-1-yl-1,3-benzothiazol-6-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c14-8-3-4-9-10(7-8)15-11(12-9)13-5-1-2-6-13/h3-4,7,14H,1-2,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLAXJTDBIXYYHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=C(S2)C=C(C=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyrrolidin-1-yl-1,3-benzothiazol-6-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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